Cas no 353477-35-7 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide)

• Product Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide
• CAS No: 353477-35-7
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 3086943
• PubChem ID: 869015
• Update Time: 2025-06-28

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Ethyl-[1,3,4]thiadiazol-2-yl)-2,4-dimethoxy-benzamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide
• cid_869015
• SR-01000217753-1
• BIM-0030263.P001
• CDS1_004679
• N~1~-(5-ETHYL-1,3,4-THIADIAZOL-2-YL)-2,4-DIMETHOXYBENZAMIDE
• HMS2495F19
• MLS000108017
• SMR000103980
• BDBM48179
• SR-01000217753
• Oprea1_224078
• AKOS003253727
• Z26824757
• F0326-0611
• CHEMBL1332688
• STK418891
• CBMicro_030343
• 353477-35-7
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxy-benzamide
• AB00437995-03
• AK-968/11986438
• DivK1c_005719

• Inchi： 1S/C13H15N3O3S/c1-4-11-15-16-13(20-11)14-12(17)9-6-5-8(18-2)7-10(9)19-3/h5-7H,4H2,1-3H3,(H,14,16,17)
• InChI Key： GERFCFCAFVHXCD-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC)NC(C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 293.08341252Da
• Monoisotopic Mass: 293.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Additional information on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide

Comprehensive Overview of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 353477-35-7)

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 353477-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiadiazole and dimethoxybenzamide moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a 5-ethyl-1,3,4-thiadiazol-2-yl group with a 2,4-dimethoxybenzamide backbone, offering intriguing chemical properties for further exploration.

In recent years, the demand for novel heterocyclic compounds like N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold, with studies focusing on its interactions with enzymes and receptors. The compound's CAS No. 353477-35-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide involves multi-step organic reactions, often starting from 2,4-dimethoxybenzoic acid and 5-ethyl-1,3,4-thiadiazol-2-amine. Optimizing its yield and purity remains a key focus for chemists, as highlighted in recent publications. Its solubility and stability under various conditions are also critical parameters for industrial applications.

From an environmental perspective, the biodegradability and ecotoxicology of CAS No. 353477-35-7 are under investigation, aligning with the global push for green chemistry. Regulatory agencies emphasize the need for sustainable synthesis methods, making this compound a case study for eco-friendly production techniques. Computational models predicting its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are also gaining traction.

In the context of drug development, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide is explored for its potential as a kinase inhibitor or antimicrobial agent. Its thiadiazole ring is known to confer bioactivity, while the dimethoxy groups may enhance membrane permeability. These features make it a candidate for targeting resistant pathogens or modulating cellular pathways.

The agrochemical sector values CAS No. 353477-35-7 for its possible role in pesticide formulations. Preliminary studies suggest its derivatives could act as herbicides or fungicides, addressing challenges like crop resistance. However, rigorous field trials are needed to validate its efficacy and safety profiles.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide. Quality control protocols ensure batch-to-batch consistency, particularly for commercial-scale production. Researchers often compare its spectral data with libraries to confirm identity and purity.

Emerging trends in AI-driven drug discovery have spotlighted compounds like 353477-35-7. Machine learning models predict its binding affinities, accelerating lead optimization. This synergy between experimental and computational approaches exemplifies modern chemical informatics.

In summary, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 353477-35-7) represents a promising avenue for interdisciplinary research. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable chemical framework. Continued innovation in synthesis and analysis will likely expand its utility in solving real-world challenges.